Diethyl [(2,6-dimethylphenyl)methyl]phosphonate
Overview
Description
Diethyl [(2,6-dimethylphenyl)methyl]phosphonate , also known as dimethyl methylphosphonate , is an organic phosphorus compound . Its chemical formula is C₃H₉O₃P , and its structural formula is CH₃PO(OCH₃)₂ . At standard conditions, it appears as a colorless liquid and is commonly used as a flame retardant .
Synthesis Analysis
This compound can be synthesized through the reaction of trimethyl phosphite with halomethanes (such as methyl iodide ) using the Michaelis–Arbuzov reaction . This process yields the desired compound. Additionally, it can be produced by reacting with thionyl chloride to form dimethyl methylphosphonate , which is a precursor for the synthesis of chemical warfare agents like sarin and soman .
Molecular Structure Analysis
The molecular structure of this compound consists of a central phosphorus atom bonded to two methyl groups and an ethyl group. The aromatic ring (2,6-dimethylphenyl) is attached to the phosphorus atom. This arrangement imparts its unique properties and reactivity .
Chemical Reactions Analysis
- Calibration of Organic Phosphorus Detectors : In this context, it can mimic the behavior of sarin during calibration of organic phosphorus detectors .
Physical And Chemical Properties Analysis
Safety and Hazards
Future Directions
Research on Diethyl [(2,6-dimethylphenyl)methyl]phosphonate continues to explore its applications beyond flame retardancy. Its potential as a catalyst and precursor for high-reactivity compounds, such as ylides , warrants further investigation. Additionally, efforts to improve its safety profile and environmental impact are ongoing .
properties
IUPAC Name |
2-(diethoxyphosphorylmethyl)-1,3-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21O3P/c1-5-15-17(14,16-6-2)10-13-11(3)8-7-9-12(13)4/h7-9H,5-6,10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJKGTPLNMBMATG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC1=C(C=CC=C1C)C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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